Cas no 140156-27-0 (Xanthosine,1-(1-propenyl)-, (Z)- (9CI))

Xanthosine,1-(1-propenyl)-, (Z)- (9CI) structure
140156-27-0 structure
Product Name:Xanthosine,1-(1-propenyl)-, (Z)- (9CI)
CAS No:140156-27-0
MF:C13H16N4O6
MW:324.289342880249
CID:195683
PubChem ID:6439425
Update Time:2025-04-19

Xanthosine,1-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Xanthosine,1-(1-propenyl)-, (Z)- (9CI)
    • 1-[(1Z)-prop-1-en-1-yl]xanthosine
    • 1-Allylxanthosine
    • Xanthosine, 1-(1-propenyl)-, (Z)-
    • 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-[(Z)-prop-1-enyl]-3H-purine-2,6-dione
    • 140156-27-0
    • Inchi: 1S/C13H16N4O6/c1-2-3-16-11(21)7-10(15-13(16)22)17(5-14-7)12-9(20)8(19)6(4-18)23-12/h2-3,5-6,8-9,12,18-20H,4H2,1H3,(H,15,22)/b3-2-/t6-,8-,9-,12-/m1/s1
    • InChI Key: MVCFQPFKXZNLAU-UEMXZQTKSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N(/C=C\C)C(NC1=2)=O)=O)O)O

Computed Properties

  • Exact Mass: 324.10708
  • Monoisotopic Mass: 324.106984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.5
  • Topological Polar Surface Area: 137

Experimental Properties

  • Density: 1.8
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.766
  • PSA: 137.15
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